Cas no 149558-69-0 (NSC671446)

• Product name: NSC671446
• CAS No: 149558-69-0
• MF: C₁₃H₉N₅O₄
• MW: 299.241661787033
• MDL: MFCD34165645
• CID: 3785743
• PubChem ID: 383331

NSC671446 Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1,1'-(2,6-pyridinediyl)bis-
• 1H-?Pyrazole-?3-?carboxylic acid, 1,?1'-?(2,?6-?pyridinediyl)?bis-
• H-?PYRAZOLE-?3-?CARBOXYLIC ACID, 1,?1'-?(2,?6-?PYRIDINEDIYL)?BIS-
• PY500
• 1,1'-Pyridine-2,6-diylbis(1H-pyrazole-3-carboxylic acid)
• 1,1'-(2,6-pyridinediyl)bis- 1H-Pyrazole-3-carboxylic acid
• 1-[6-(3-carboxypyrazol-1-yl)pyridin-2-yl]pyrazole-3-carboxylic acid
• 2,?6-?Bis (3-?carboxy-?1-?pyrazolyl)?pyridine
• NSC671446
• 1,1'-(Pyridine-2,6-diyl)bis(1H-pyrazole-3-carboxylic acid)
• MFCD34165645
• F76065
• 149558-69-0
• 1,1 inverted exclamation mark -(Pyridine-2,6-diyl)bis(3-pyrazole-carboxylic Acid)
• 1-[6-(3-carboxy-1H-pyrazol-1-yl)pyridin-2-yl]-1H-pyrazole-3-carboxylic acid
• CS-0170419
• YSWG407
• NCI60_025288
• SY308241
• 1,1'-(Pyridine-2,6-diyl)bis(1H-pyrazole-3-carboxylicacid)
• NSC-671446
• CHEMBL1968852
• BS-45747

• MDL： MFCD34165645
• Inchi： InChI=1S/C13H9N5O4/c19-12(20)8-4-6-17(15-8)10-2-1-3-11(14-10)18-7-5-9(16-18)13(21)22/h1-7H,(H,19,20)(H,21,22)
• InChI Key： USCCKQHTFFXNJD-UHFFFAOYSA-N
• SMILES： C1=CC(=NC(=C1)N2C=CC(=N2)C(=O)O)N3C=CC(=N3)C(=O)O

Computed Properties

• Exact Mass: 299.06545379g/mol
• Monoisotopic Mass: 299.06545379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 123Ų